Cas no 2034243-20-2 (2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)acetamide)

• Product Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)acetamide
• CAS No: 2034243-20-2
• MF: C₁₈H₂₁N₅O₂S
• MW: 371.45664191246
• CID: 6281195
• PubChem ID: 119099400
• Update Time: 2025-10-29

2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)acetamide
• F6240-6998
• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(1-{[1,3]thiazolo[5,4-b]pyridin-2-yl}piperidin-4-yl)acetamide
• AKOS026700724
• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[1-([1,3]thiazolo[5,4-b]pyridin-2-yl)piperidin-4-yl]acetamide
• 2034243-20-2
• 2-(3,5-dimethylisoxazol-4-yl)-N-(1-(thiazolo[5,4-b]pyridin-2-yl)piperidin-4-yl)acetamide

• Inchi： 1S/C18H21N5O2S/c1-11-14(12(2)25-22-11)10-16(24)20-13-5-8-23(9-6-13)18-21-15-4-3-7-19-17(15)26-18/h3-4,7,13H,5-6,8-10H2,1-2H3,(H,20,24)
• InChI Key： XIIGKVOFPWOZQR-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CN=2)N=C1N1CCC(CC1)NC(CC1C(C)=NOC=1C)=O

Computed Properties

• Exact Mass: 371.14159610g/mol
• Monoisotopic Mass: 371.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 112Ų

Additional information on 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)acetamide

Introduction to the Compound CAS No 2034243-20-2: 2-(3,5-Dimethyl-1,2-Oxazol-4-Yl)-N-(1-{1,3Thiazolo5,4-Bpyridin-2-Yl}Piperidin-4-Yl)Acetamide

The compound with CAS No 2034243-20-2, named as 2-(3,5-Dimethyl-1,2-Oxazol-4-Yl)-N-(1-{1,3Thiazolo5,4-Bpyridin-2-Yl}Piperidin-4-Yl)Acetamide, is a highly specialized organic molecule with intricate structural features and potential applications in various fields. This compound has garnered attention in recent years due to its unique chemical properties and promising biological activities.

The molecular structure of this compound is characterized by the presence of multiple heterocyclic rings and functional groups. The oxazole ring and the thiazolo-bpyridine moiety are key structural elements that contribute to its chemical reactivity and stability. These features make it a valuable candidate for research in medicinal chemistry and materials science.

Recent studies have highlighted the potential of this compound in drug discovery. Its ability to interact with specific biological targets has been explored in preclinical models, showing promising results in modulating cellular pathways associated with various diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as cardiovascular diseases and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also been investigated for its role in chemical synthesis and catalysis. Its unique electronic properties make it a potential catalyst in organic transformations, particularly in asymmetric synthesis and cross-coupling reactions. A study in the journal Nature Chemistry reported that this compound can act as a chiral ligand in palladium-catalyzed reactions, significantly improving the enantioselectivity of the products.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the oxazole ring via cyclization reactions and the subsequent coupling with the thiazolo-bpyridine moiety. Researchers have optimized these steps using advanced techniques such as microwave-assisted synthesis and continuous flow chemistry, which have significantly enhanced the efficiency of the process.

Beyond its direct applications, this compound serves as a valuable model for studying molecular recognition and self-assembly processes. Its ability to form supramolecular structures has been explored in nanotechnology applications, including the development of novel materials for sensors and drug delivery systems.

In conclusion, CAS No 2034243-20-2, or 2-(3,5-Dimethyl-1,2-Oxazol-4-Yl)-N-(1-{1,3Thiazolo5,4-Bpyridin-2-Yl}Piperidin-4-Yl)Acetamide, represents a significant advancement in modern organic chemistry. Its versatile structure and diverse applications underscore its importance as a tool for scientific discovery and technological innovation.